Cas no 1448071-49-5 (N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-2-methoxybenzamide)

• Product Name: N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-2-methoxybenzamide
• CAS No: 1448071-49-5
• MF: C₁₈H₂₂N₄O₂
• MW: 326.392883777618
• CID: 6566549
• Update Time: 2025-07-14

N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-2-methoxybenzamide
• N-(4,6-dimethyl-2-pyrrolidin-1-ylpyrimidin-5-yl)-2-methoxybenzamide

• Inchi： 1S/C18H22N4O2/c1-12-16(13(2)20-18(19-12)22-10-6-7-11-22)21-17(23)14-8-4-5-9-15(14)24-3/h4-5,8-9H,6-7,10-11H2,1-3H3,(H,21,23)
• InChI Key： QAOSSBQQKIETFJ-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)N=C(N2CCCC2)N=C1C)(=O)C1=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-2-methoxybenzamide

N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-2-methoxybenzamide (CAS No. 1448071-49-5): An Emerging Compound in Medicinal Chemistry

N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-2-methoxybenzamide (CAS No. 1448071-49-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and has been extensively studied for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders and cancer therapy.

The chemical structure of N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-2-methoxybenzamide is characterized by a pyrimidine core substituted with methyl and pyrrolidine groups, along with a methoxybenzamide moiety. This combination of functional groups imparts the compound with a high degree of structural complexity and versatility, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-2-methoxybenzamide as a potent modulator of various biological targets. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant activity against GABA-A receptors, which are implicated in several neurological disorders such as epilepsy and anxiety. The ability to modulate these receptors suggests that N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-2-methoxybenzamide could be developed into a novel therapeutic agent for treating these conditions.

In addition to its CNS applications, N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-2-methoxybenzamide has shown promising antitumor activity. Preclinical studies have reported that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of cell cycle progression and induction of apoptosis. These findings have sparked interest in further exploring the potential of N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-2-methoxybenzamide as an anticancer agent.

The pharmacokinetic properties of N-4,6-dimethyl-2-(pyrrolidin-1-y l)pyrimidin -5 -y l - 2 -methoxybenzamide have also been investigated to assess its suitability for clinical development. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, preliminary toxicity studies have indicated that N - 4 , 6 - dimethyl - 2 - ( pyrrol id in - 1 - yl ) py rim id in - 5 - yl - 2 - meth oxyb en zam ide is well-tolerated at therapeutic doses.

The synthetic route for preparing N - 4 , 6 - dimethyl - 2 - ( pyrrol id in - 1 - yl ) py rim id in - 5 - yl - 2 - meth oxyb en zam ide has been optimized to ensure high yields and purity. The synthesis involves several steps, including the formation of the pyrimidine core through a multicomponent reaction followed by functional group modifications to introduce the desired substituents. The robustness and scalability of this synthetic method make it suitable for large-scale production.

In conclusion, N - 4 , 6 - dimethyl - 2 - ( pyrrol id in - 1 - yl ) py rim id in - 5 - yl - 2 - meth oxyb en zam ide (CAS No. 1448071–49–5) represents a promising lead compound in medicinal chemistry with potential applications in both CNS disorders and cancer therapy. Ongoing research aims to further elucidate its mechanisms of action and optimize its pharmacological properties for clinical use. As new findings continue to emerge, this compound is likely to play an increasingly important role in the development of innovative therapeutic strategies.